Cas no 1021324-87-7 (N-[4-(4-benzo[b]thien-4-yl-1-piperazinyl)butyl]Formamide)

• Product Name: N-[4-(4-benzo[b]thien-4-yl-1-piperazinyl)butyl]Formamide
• CAS No: 1021324-87-7
• MF: C₁₇H₂₃N₃OS
• MW: 317.449022531509
• CID: 2109963
• Update Time: 2023-11-19

N-[4-(4-benzo[b]thien-4-yl-1-piperazinyl)butyl]Formamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-benzo[b]thien-4-yl-1-piperazinyl)butyl]Formamide
• CID 101043430
• Formamide, N-[4-(4-benzo[b]thien-4-yl-1-piperazinyl)butyl]-

• Inchi： 1S/C17H23N3OS/c21-14-18-7-1-2-8-19-9-11-20(12-10-19)16-4-3-5-17-15(16)6-13-22-17/h3-6,13-14H,1-2,7-12H2,(H,18,21)
• InChI Key： XZHIOLZKFXWKDG-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC=C2N1CCN(CCCCNC=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 347
• Topological Polar Surface Area: 63.8

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 552.3±50.0 °C(Predicted)
• pka: 16.36±0.23(Predicted)